Cas no 93240-61-0 (2,6-dimethylmorpholin-3-one)

2,6-Dimethylmorpholin-3-one is a heterocyclic compound featuring a morpholine core substituted with two methyl groups at the 2- and 6-positions and a ketone functionality at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its rigid morpholine framework enhances stability, while the ketone group offers versatile functionalization potential. The compound’s well-defined stereochemistry and high purity further contribute to its utility in asymmetric synthesis and fine chemical applications. Its compatibility with a range of reaction conditions underscores its broad applicability in research and industrial processes.
2,6-dimethylmorpholin-3-one structure
2,6-dimethylmorpholin-3-one structure
Product Name:2,6-dimethylmorpholin-3-one
CAS No:93240-61-0
MF:C6H11NO2
MW:129.157041788101
MDL:MFCD18071977
CID:735709
PubChem ID:14243216
Update Time:2025-05-20

2,6-dimethylmorpholin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Morpholinone, 2,6-dimethyl-
    • 2,6-dimethylmorpholin-3-one
    • 2,6-Dimethyl-3-morpholinone
    • DTXSID40557886
    • 93240-61-0
    • EN300-155449
    • MFCD18071977
    • MDL: MFCD18071977
    • Inchi: 1S/C6H11NO2/c1-4-3-7-6(8)5(2)9-4/h4-5H,3H2,1-2H3,(H,7,8)
    • InChI Key: CJOJYCRMCKNQNN-UHFFFAOYSA-N
    • SMILES: O1C(C)C(NCC1C)=O

Computed Properties

  • Exact Mass: 129.078978594g/mol
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38.3Ų

2,6-dimethylmorpholin-3-one Pricemore >>

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Additional information on 2,6-dimethylmorpholin-3-one

2,6-Dimethylmorpholin-3-one: A Comprehensive Overview

CAS No. 93240-61-0, commonly referred to as 2,6-dimethylmorpholin-3-one, is a versatile organic compound with significant applications in various industries. This compound belongs to the morpholine derivatives family and is widely recognized for its unique chemical properties and structural stability. Recent advancements in synthetic chemistry have further enhanced its utility, making it a focal point in both academic and industrial research.

The molecular structure of 2,6-dimethylmorpholin-3-one consists of a six-membered ring with two methyl groups attached at the 2 and 6 positions, along with a ketone group at the 3 position. This configuration imparts the compound with distinct reactivity and selectivity, which are crucial for its role in catalysis and drug design. Researchers have recently explored its potential as a catalyst in asymmetric synthesis, demonstrating its ability to facilitate complex transformations with high enantioselectivity.

In terms of physical properties, 2,6-dimethylmorpholin-3-one exhibits a high melting point and excellent thermal stability, making it suitable for applications in high-temperature environments. Its solubility characteristics have also been extensively studied, revealing its ability to dissolve in both polar and non-polar solvents. This property has been leveraged in the development of advanced materials, such as polymer additives and lubricants.

The synthesis of CAS No. 93240-61-0 has undergone significant improvements in recent years. Traditional methods involved multi-step reactions with low yields, but modern techniques utilizing microwave-assisted synthesis have revolutionized the process. These advancements have not only increased yield but also reduced reaction time, making large-scale production more feasible.

2,6-Dimethylmorpholin-3-one finds extensive use in pharmaceuticals as an intermediate in drug synthesis. Its role in the development of bioactive compounds has been particularly noteworthy. For instance, studies have shown its potential as a building block for creating anti-inflammatory agents and anticancer drugs. The compound's ability to form stable complexes with metal ions has also made it valuable in metallopharmacology.

In the field of materials science, CAS No. 93240-61-0 has been employed as a precursor for synthesizing advanced polymers and ceramics. Its incorporation into polymer matrices enhances mechanical properties such as tensile strength and flexibility. Recent research has focused on its application in biodegradable materials, aligning with the growing demand for sustainable solutions.

The environmental impact of 2,6-dimethylmorpholin-3-one has also garnered attention. Studies indicate that it is biodegradable under specific conditions, reducing its ecological footprint compared to traditional synthetic compounds. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 93240-61-0, or 2,6-dimethylmorpholin-3-one, stands out as a multifaceted compound with diverse applications across various sectors. Its unique chemical properties and recent advancements in synthesis techniques have solidified its position as an essential component in modern chemistry. As research continues to uncover new potentials, this compound is poised to play an even more significant role in future innovations.

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